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Compound of Interest

Compound Name: 2-(4-Ethoxyphenyl)imidazole

Cat. No.: B047177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-Ethoxyphenyl)imidazole, a

substituted imidazole derivative of interest in medicinal chemistry and materials science.

Imidazole-based compounds are known for a wide range of pharmacological activities,

including anti-inflammatory, antibacterial, and anticancer properties. This document details the

chemical structure, synthesis, and analytical characterization of 2-(4-Ethoxyphenyl)imidazole
and its related derivatives.

Chemical Structure and Properties
2-(4-Ethoxyphenyl)imidazole is a heterocyclic aromatic organic compound. The core

structure consists of a five-membered imidazole ring substituted at the 2-position with a 4-

ethoxyphenyl group. For the purpose of this guide, we will focus on the more extensively

studied derivative, 2-(4-ethoxyphenyl)-4,5-diphenyl-1H-imidazole, which includes phenyl

substitutions at the 4 and 5 positions of the imidazole ring.

The chemical structure of 2-(4-ethoxyphenyl)-4,5-diphenyl-1H-imidazole is presented below.
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Reactants:
- Benzil

- 4-Ethoxybenzaldehyde
- Ammonium Acetate

Reaction Vessel

Solvent:
Glacial Acetic Acid

Heat and Stir
(e.g., 60-80°C, 3 hrs)

1. Monitor Reaction
(TLC)

2. Precipitation:
Add to ice-cold water

3. (Upon completion) Filtration & Washing4. Drying5. Recrystallization
(e.g., from Acetone/Ethanol)

6. Pure Product:
2-(4-ethoxyphenyl)-4,5-
diphenyl-1H-imidazole

7.

Synthesized Product

Purity Check
(TLC, HPLC)

Structural Identification

NMR Spectroscopy
(¹H, ¹³C)

Primary

Mass Spectrometry
(MS)

Confirmatory

Infrared Spectroscopy
(FT-IR)

Functional Groups

Confirmed Structure & Purity
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Test Compound
(2-(4-Ethoxyphenyl)imidazole derivative)

Cytotoxicity Assay
(e.g., MTT, LDH)

Target-Based Assay
(e.g., Enzyme Inhibition, Receptor Binding)

Phenotypic Assay
(e.g., Anti-proliferative, Antimicrobial)

Dose-Response Curve & IC₅₀/EC₅₀ Determination

Lead Identification

Click to download full resolution via product page

To cite this document: BenchChem. [A Technical Guide to 2-(4-Ethoxyphenyl)imidazole:
Structure, Synthesis, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047177#2-4-ethoxyphenyl-imidazole-chemical-
structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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